Cas no 55034-12-3 (Benzene,1-bromo-2,5-dimethoxy-3-nitro-)

• Product Name: Benzene,1-bromo-2,5-dimethoxy-3-nitro-
• CAS No: 55034-12-3
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 377009
• PubChem ID: 3016927
• Update Time: 2025-09-23

Benzene,1-bromo-2,5-dimethoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2,5-dimethoxy-3-nitro-
• 1-Bromo-2,5-dimethoxy-3-nitrobenzene
• DTXSID40203573
• 1-bromo-2,5-dimethoxy-3-nitro-benzene
• SCHEMBL5038570
• 55034-12-3
• NS00033224
• EINECS 259-440-9
• CS-0254010
• QSEWGOVLIQAGQY-UHFFFAOYSA-N

• Inchi： 1S/C8H8BrNO4/c1-13-5-3-6(9)8(14-2)7(4-5)10(11)12/h3-4H,1-2H3
• InChI Key： QSEWGOVLIQAGQY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 260.96364
• Monoisotopic Mass: 260.96367
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.583
• Boiling Point: 346.9°C at 760 mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.564
• PSA: 61.6